Cas no 319455-11-3 (Benzaldehyde,3-acetyl-4-fluoro-)

Benzaldehyde,3-acetyl-4-fluoro- is a fluorinated aromatic compound featuring both aldehyde and acetyl functional groups. Its molecular structure, incorporating a fluorine atom at the 4-position and an acetyl group at the 3-position, enhances its reactivity and utility in fine chemical synthesis. This compound serves as a valuable intermediate in pharmaceutical and agrochemical applications, where its electron-withdrawing substituents facilitate selective transformations. The presence of fluorine improves metabolic stability and bioavailability in derived compounds. Its well-defined reactivity profile makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic synthesis. The compound is typically handled under controlled conditions due to its sensitivity to air and moisture.

Benzaldehyde,3-acetyl-4-fluoro- structure

319455-11-3 structure

Product Name:Benzaldehyde,3-acetyl-4-fluoro-

CAS No:319455-11-3

MF:C₉H₇FO₂

MW:166.149086236954

CID:301257

PubChem ID:18668944

Update Time:2025-06-07

Benzaldehyde,3-acetyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,3-acetyl-4-fluoro-
- 3-Acetyl-4-fluorobenzaldehyde
- 319455-11-3
- DTXSID10595417
- SCHEMBL6928478
- Inchi： 1S/C9H7FO2/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-5H,1H3
- InChI Key： RIAZJKYKUNOTNA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=O)C=C1C(C)=O

Computed Properties

Exact Mass: 166.04301
Monoisotopic Mass: 166.04300762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

Benzaldehyde,3-acetyl-4-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB609344-250mg	3-Acetyl-4-fluorobenzaldehyde; .	319455-11-3	250mg	€396.40	2024-07-19
abcr	AB609344-500mg	3-Acetyl-4-fluorobenzaldehyde; .	319455-11-3	500mg	€543.90	2024-07-19
abcr	AB609344-1g	3-Acetyl-4-fluorobenzaldehyde; .	319455-11-3	1g	€739.30	2024-07-19